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Compound of Interest

Compound Name: NSC45586 sodium

Cat. No.: B10825410

A comprehensive guide for the responsible handling and disposal of the PHLPP inhibitor,
NSC45586 sodium, ensuring laboratory safety and environmental compliance.

For researchers and drug development professionals, the integrity of scientific discovery
extends to the entire lifecycle of a chemical compound, including its proper disposal. This
document provides essential safety and logistical information for the handling and disposal of
NSC45586 sodium, a selective inhibitor of the PHLPP1 and PHLPP2 protein phosphatases.
Adherence to these procedures is critical for maintaining a safe laboratory environment and
complying with regulatory standards.

Chemical and Physical Properties of NSC45586
Sodium

A thorough understanding of the chemical and physical properties of NSC45586 sodium is
foundational to its safe handling and disposal. Key data is summarized in the table below.
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Property Value

Chemical Formula C20H17NeNaOs

Molecular Weight 412.38 g/mol

CAS Number 6300-44-3

Appearance Solid powder

Solubility Insoluble in water; Soluble in DMSO (82 mg/mL)

Stable as a powder at -20°C for 3 years. In
Stability solvent, stable for 1 year at -80°C or 1 month at
-20°C.

Immediate Safety and Handling Precautions

Before handling NSC45586 sodium, it is imperative to consult the specific Safety Data Sheet
(SDS) provided by the supplier. In the absence of a readily available SDS, the following general
precautions should be taken:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

o Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

e Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, flush the
affected area with copious amounts of water for at least 15 minutes and seek medical
attention.

¢ Ingestion: Do not ingest. If accidental ingestion occurs, seek immediate medical attention.

o Spill Management: In the event of a spill, carefully contain the material. For small spills of the
solid, gently sweep up the material, avoiding dust generation, and place it in a sealed
container for disposal. For solutions, absorb the spill with an inert material and place it in a
sealed container.
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Step-by-Step Disposal Procedures for NSC45586
Sodium

Given that NSC45586 sodium is a biologically active, water-insoluble organic compound, it
must be disposed of as chemical waste. Under no circumstances should NSC45586 sodium or
its solutions be poured down the drain.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired NSC45586 sodium powder in its original container or a clearly
labeled, sealed waste container.

o Contaminated consumables such as weighing paper, pipette tips, and gloves should be
placed in a designated, sealed container for solid chemical waste.

e Liquid Waste (DMSO Solutions):

o Collect all solutions of NSC45586 sodium in a dedicated, leak-proof, and clearly labeled
waste container.

o The waste container should be labeled with "Hazardous Waste," the full chemical name
"NSC45586 sodium,"” the solvent (DMSO), and the approximate concentration.

o Do not mix with other incompatible waste streams.
2. Waste Storage:

o Store waste containers in a designated, well-ventilated, and secure secondary containment
area away from general laboratory traffic.

o Ensure the lids of waste containers are securely fastened to prevent spills and evaporation.

3. Waste Disposal:
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» Arrange for the pickup and disposal of the chemical waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

» Provide the EHS office or contractor with a complete and accurate description of the waste,
including the chemical name, quantity, and any other relevant hazard information.

Experimental Workflow for Safe Handling and
Disposal

The following diagram illustrates the key decision points and procedural flow for the safe
handling and disposal of NSC45586 sodium in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of NSC45586 sodium.
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By adhering to these procedures, researchers can ensure the safe and responsible
management of NSC45586 sodium, thereby protecting themselves, their colleagues, and the
environment. Always prioritize safety and consult with your institution's EHS department for

specific guidance.

 To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal of
NSC45586 Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825410#nsc45586-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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